Cas no 1552535-87-1 (7-chloro-2-methyl-1,3thiazolo4,5-bpyridine)

• Product Name: 7-chloro-2-methyl-1,3thiazolo4,5-bpyridine
• CAS No: 1552535-87-1
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• MDL: MFCD32702634
• CID: 5403041
• PubChem ID: 83828816
• Update Time: 2025-05-22

7-chloro-2-methyl-1,3thiazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-methyl-[1,3]thiazolo[4,5-b]pyridine
• Thiazolo[4,5-b]pyridine, 7-chloro-2-methyl-
• 7-chloro-2-methyl-1,3thiazolo4,5-bpyridine

• MDL： MFCD32702634
• Inchi： 1S/C7H5ClN2S/c1-4-10-7-6(11-4)5(8)2-3-9-7/h2-3H,1H3
• InChI Key： DCTCVDXZHAUBRP-UHFFFAOYSA-N
• SMILES： C12N=C(C)SC1=C(Cl)C=CN=2

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 272.8±20.0 °C(Predicted)
• pka: 1.54±0.50(Predicted)

Additional information on 7-chloro-2-methyl-1,3thiazolo4,5-bpyridine

Comprehensive Overview of 7-chloro-2-methyl-1,3-thiazolo[4,5-b]pyridine (CAS No. 1552535-87-1): Properties, Applications, and Research Insights

The compound 7-chloro-2-methyl-1,3-thiazolo[4,5-b]pyridine (CAS No. 1552535-87-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazolo[4,5-b]pyridine derivative is characterized by a fused ring system combining a thiazole and a pyridine moiety, which is further substituted with a chloro group at the 7-position and a methyl group at the 2-position. Such modifications often enhance the compound's reactivity, solubility, and binding affinity, making it a valuable scaffold in drug discovery.

In recent years, researchers have explored the role of 7-chloro-2-methyl-1,3-thiazolo[4,5-b]pyridine in modulating enzyme activity and receptor interactions. Its structural similarity to purine bases allows it to interact with biological targets involved in nucleotide metabolism, which is a hot topic in the development of antiviral and anticancer agents. For instance, the thiazolo[4,5-b]pyridine core is frequently investigated in the context of kinase inhibitors, a class of therapeutics that has seen exponential growth due to their efficacy in treating chronic diseases. This aligns with the rising demand for small molecule inhibitors in precision medicine, a trend frequently searched in academic and industry databases.

From a synthetic chemistry perspective, the preparation of CAS No. 1552535-87-1 involves multi-step reactions, including cyclization and halogenation processes. The chloro substituent at the 7-position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These methods are often highlighted in organic synthesis forums and patent literature, reflecting their industrial relevance. Additionally, the compound's methyl group can influence its pharmacokinetic properties, such as metabolic stability—a critical factor in drug-likeness assessments.

The physicochemical properties of 7-chloro-2-methyl-1,3-thiazolo[4,5-b]pyridine—such as its molecular weight (212.68 g/mol), logP value, and hydrogen bond acceptor/donor counts—suggest moderate lipophilicity and permeability, making it suitable for oral drug formulations. These attributes are frequently analyzed in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a recurring theme in pharmacokinetic optimization queries. Moreover, its stability under physiological conditions is a subject of interest for researchers developing prodrugs or bioconjugates.

Beyond pharmaceuticals, CAS No. 1552535-87-1 has potential applications in material science, particularly in the design of organic semiconductors or fluorescent probes. The thiazolo[4,5-b]pyridine scaffold's conjugated system can facilitate electron delocalization, a property exploited in optoelectronic devices. This interdisciplinary relevance resonates with the growing interest in multifunctional organic compounds, as evidenced by search trends in scientific literature and patent filings.

In conclusion, 7-chloro-2-methyl-1,3-thiazolo[4,5-b]pyridine (CAS No. 1552535-87-1) exemplifies the convergence of synthetic versatility and biological applicability. Its role in drug discovery, material science, and catalysis underscores its importance in contemporary research. As the scientific community continues to explore heterocyclic chemistry and structure-activity relationships, this compound is poised to remain a focal point in innovation-driven industries.